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Compound of Interest

Compound Name: 1-Cbz-4-Piperidone

Cat. No.: B026502

An In-depth Technical Guide on the Physicochemical Properties of 1-Cbz-4-piperidone

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cbz-4-piperidone, also known as Benzyl 4-oxo-1-piperidinecarboxylate, is a key synthetic
intermediate widely utilized in medicinal chemistry and pharmaceutical development.[1] Its
structural framework, featuring a piperidone ring protected with a carbobenzyloxy (Cbz) group,
makes it a versatile building block for the synthesis of a wide array of complex molecules and
bioactive compounds, particularly piperidine derivatives.[1] These derivatives have shown
potential in various therapeutic areas, including the development of analgesics.[1][2]
Understanding the physicochemical properties of 1-Cbz-4-piperidone is fundamental for
optimizing reaction conditions, developing purification strategies, and designing novel
molecular entities. This guide provides a comprehensive overview of its core physicochemical
characteristics, detailed experimental protocols for their determination, and a visual
representation of its synthesis workflow.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-Cbz-4-piperidone.
These parameters are crucial for predicting its behavior in various chemical and biological
systems.
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Property Value Reference(s)
Molecular Formula C13H15NOs3 [1112]
Molecular Weight 233.26 g/mol [1][2]
Appearance White to pe.lle yellow solid or 1212
colorless all

Melting Point 38-41°C [1][2][4]
Boiling Point 114-140 °C at 0.25 mmHg [1][2]I5]
Density 1.172 g/mL at 25 °C [1112]5]

Refractive Index (n20/D)

1.542

[1](21[4]

Soluble in Chloroform,

Dichloromethane, Ethyl

Solubility

Acetate, Methanol;[1][2][4]

Insoluble in water.[6]
pKa (Predicted) -1.63+0.20 [21[41[5]
logP (Predicted) 1.926 [4]
Flash Point >110 °C [2][5]

Experimental Protocols

The determination of the physicochemical properties listed above is achieved through

standardized experimental methodologies. Below are detailed protocols for key experiments.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of a compound's purity. A sharp melting range typically

signifies a high degree of purity.

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at

one end), thermometer, and a finely powdered sample of 1-Cbhz-4-piperidone.[7]

e Procedure:
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o A small amount of the finely powdered dry sample is packed into a capillary tube to a
height of 1-2 mm.[7]

o The capillary tube is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb.[5]

o The assembly is placed in the heating block of the melting point apparatus or an oil bath
(Thiele tube).

o The sample is heated slowly, at a rate of approximately 1-2 °C per minute, as the
temperature approaches the expected melting point.

o The temperature at which the first drop of liquid appears (T1) and the temperature at
which the entire sample becomes a clear liquid (T2) are recorded. The melting point is
reported as the range T1-T2.[7]

Boiling Point Determination (Distillation Method)

For compounds that are liquid at or near room temperature, the boiling point is a key physical
constant. Since 1-Cbz-4-piperidone is a solid with a low melting point, its boiling point is
determined under reduced pressure to prevent decomposition.

o Apparatus: A small-scale distillation apparatus including a round-bottom flask, distillation
head with a thermometer, condenser, receiving flask, vacuum source, and a heating mantle.

[8]
e Procedure:

o Asmall volume (e.g., 5-10 mL) of the compound is placed in the round-bottom flask along
with boiling chips.[2]

o The distillation apparatus is assembled, ensuring all joints are properly sealed for vacuum
application.

o The thermometer is positioned so that the top of the bulb is level with the bottom of the
side-arm of the distillation head.[8]
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o Avacuum is applied, and the pressure is allowed to stabilize at the desired level (e.g.,
0.25 mmHg).

o The flask is gently heated. The temperature is recorded when it stabilizes during the
distillation of the liquid. This stable temperature is the boiling point at the recorded
pressure.[8]

Solubility Determination

Solubility tests provide qualitative information about the polarity and the presence of acidic or
basic functional groups within a molecule.

o Apparatus: Small test tubes, spatula, and a vortex mixer (optional).
e Solvents: Water, Dichloromethane, Ethyl Acetate, Methanol, 5% aq. HCI, 5% aq. NaOH.

e Procedure:

o

Approximately 0.1 g of solid 1-Cbz-4-piperidone is placed into a small test tube.[1]
o 3 mL of the chosen solvent is added in portions.[1]
o The test tube is shaken vigorously after each addition to facilitate dissolution.[1]

o The compound is classified as "soluble" if it dissolves completely, "partially soluble™ if
some but not all dissolves, and "insoluble” if no significant dissolution is observed.[9] For
1-Cbz-4-piperidone, its solubility in various organic solvents and insolubility in water
helps confirm its moderately polar nature.

Synthetic Workflow Visualization

1-Cbz-4-piperidone is a valuable intermediate because the Cbz group effectively protects the
piperidine nitrogen, allowing for selective reactions at the ketone functionality. The most
common synthesis involves the N-acylation of a 4-piperidone precursor with benzyl
chloroformate.[6]
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Caption: Synthetic workflow for 1-Cbz-4-piperidone via N-acylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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